1,3-Diisopropylnaphthalene

• IUPAC Name: 1,3-di(propan-2-yl)naphthalene
• InChI: InChI=1S/C16H20/c1-11(2)14-9-13-7-5-6-8-15(13)16(10-14)12(3)4/h5-12H,1-4H3
• InChI Key: JDBFIFNXALGSOF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=CC=CC=C2C(=C1)C(C)C
• Molecular Formula: C16H20
• DSSTOX Substance ID: DTXSID30205763
• Molecular Weight: 212.33 g/mol
• CAS RN: 57122-16-4

Description

1,3-Diisopropylnaphthalene is a chemical compound with the molecular formula C₁₆H₂₀ . It falls under the category of naphthalene derivatives . The compound consists of a naphthalene core with two isopropyl groups attached at positions 1 and 3 on the aromatic ring .

Synthesis Analysis

The synthesis of this compound involves the alkylation of naphthalene using isopropyl bromide or isopropyl chloride as the alkylating agent. The reaction typically occurs under Friedel-Crafts alkylation conditions, catalyzed by Lewis acids such as aluminum chloride or iron(III) chloride . The resulting product is then purified through distillation or chromatography .

Molecular Structure Analysis

The molecular structure of this compound consists of a fused aromatic ring system . The two isopropyl groups are attached to the naphthalene ring, contributing to its steric properties. The compound exhibits planar geometry due to the conjugation of π-electrons across the aromatic system .

Chemical Reactions Analysis

• Substitution Reactions : The isopropyl groups can be substituted with other alkyl or aryl groups .

Physical And Chemical Properties Analysis

• Density : Approximately 0.98 g/cm³ .

Scientific Research Applications

Thermodynamic and Crystallographic Properties

1,3-Diisopropylnaphthalene's thermodynamic properties and phase behavior have been a subject of research, particularly through studies involving static vapor pressure measurements, calorimetry, and differential scanning calorimetry (DSC). Researchers have detected polymorphic behavior and studied it in detail using a combination of DSC and variable-temperature X-ray powder diffraction. The crystal structure of its disordered metastable phase has been obtained using single-crystal X-ray diffraction, supplemented by calculating thermodynamic properties in the ideal-gas state through statistical thermodynamics and quantum-chemical calculations (Štejfa et al., 2020).

Isolation and Identification in Alkylation Products

In the context of alkylation, this compound has been identified in the alkylation products of naphthalene. This identification process involved the use of GC-MS, IR, and NMR techniques, focusing on the isolation of pure isomers or fractions enriched in individual isomers from the alkylates (Brzozowski et al., 2002).

IR Spectral Features and Theoretical Comparison

The experimental and theoretical spectra of this compound have been compared, particularly focusing on the IR spectral features. This comparison used theoretical IR spectra scaled down to fit the experimental spectra of the isomers, helping in the identification and analysis of less-abundant diisopropylnaphthalene isomers (Jamróz et al., 2004).

Isomerization on Wide-Pore Zeolites

Research has been conducted on the isomerization of this compound over wide-pore zeolites like HY, H-beta, and H-mordenite, as well as amorphous aluminosilicate. This study found that the external surface of these zeolites was efficient in the isomerization of the DIPN isomers, with shape selectivity effects suggesting that the activity of the pore entrances was more significant than the non-shape-selective external surface (Brzozowski, 2005).

Food Contamination from Cardboard Packages

A study focused on the contamination of food by diisopropylnaphthalenes from cardboard packages, including this compound. This research demonstrated that such compounds, which are chemical components of carbonless and thermal copy paper, can migrate from boxes to foods (Sturaro et al., 2007).